Cas no 86840-27-9 (2,2'-Dithiobis(methylene)bisoxirane)

• Product Name: 2,2'-Dithiobis(methylene)bisoxirane
• CAS No: 86840-27-9
• MF: C₆H₁₀O₂S₂
• MW: 178.272399425507
• CID: 2809559
• Update Time: 2025-06-12

2,2'-Dithiobis(methylene)bisoxirane Chemical and Physical Properties

Names and Identifiers

• Diglycidyl persulfide
• bis(beta-epoxypropyl)disulfide
• bis(beta-epoxypropyl) disulfide
• 2,2'-Dithiobis(methylene)bisoxirane

• Inchi： 1S/C6H10O2S2/c1-5(7-1)3-9-10-4-6-2-8-6/h5-6H,1-4H2
• InChI Key： ZXACHZITICPUKS-UHFFFAOYSA-N
• SMILES： S(CC1CO1)SCC1CO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 106
• XLogP3: 0.3
• Topological Polar Surface Area: 75.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides Dialkyldisulfides

Additional information on 2,2'-Dithiobis(methylene)bisoxirane

Introduction to 2,2'-Dithiobis(methylene)bisoxirane (CAS No. 86840-27-9)

2,2'-Dithiobis(methylene)bisoxirane, also known by its CAS number 86840-27-9, is a unique and versatile compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its distinctive structure, which features two oxirane rings connected by a dithioether linkage. The combination of these functional groups endows 2,2'-Dithiobis(methylene)bisoxirane with a range of valuable properties, making it a valuable precursor for various applications.

The synthesis of 2,2'-Dithiobis(methylene)bisoxirane typically involves the reaction of chloroacetonitrile with sodium sulfide to form 1,1'-thiodiethanone, followed by the epoxidation of the resulting ketone. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, which is crucial for its widespread application in industrial and research settings.

In terms of its chemical properties, 2,2'-Dithiobis(methylene)bisoxirane exhibits high reactivity due to the presence of the oxirane rings. These rings are susceptible to nucleophilic attack, making them ideal for ring-opening reactions. The dithioether linkage adds further complexity and functionality to the molecule, enabling it to participate in a variety of chemical transformations. For instance, the dithioether group can undergo oxidation to form disulfides or reduction to form thiols, providing additional avenues for chemical modification.

The unique structure of 2,2'-Dithiobis(methylene)bisoxirane has led to its exploration in several advanced applications. One notable area is in the development of functional polymers and copolymers. The ability to polymerize the oxirane rings while retaining the dithioether linkage allows for the creation of materials with tailored properties. For example, these polymers can exhibit enhanced mechanical strength, thermal stability, and chemical resistance, making them suitable for use in coatings, adhesives, and composite materials.

In addition to polymer science, 2,2'-Dithiobis(methylene)bisoxirane has shown promise in the field of drug delivery systems. The oxirane rings can be functionalized with various bioactive molecules or targeting ligands, enabling the controlled release and targeted delivery of therapeutic agents. Recent studies have demonstrated that derivatives of this compound can improve the solubility and bioavailability of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Research on 2,2'-Dithiobis(methylene)bisoxirane has shown that it can be synthesized using green chemistry principles, minimizing the use of hazardous reagents and reducing waste generation. This aligns with the growing demand for sustainable and eco-friendly chemical processes.

Safety is another critical aspect when handling any chemical compound. While 2,2'-Dithiobis(methylene)bisoxirane is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and adequate ventilation should be maintained to prevent exposure to vapors or dust.

In conclusion, 2,2'-Dithiobis(methylene)bisoxirane (CAS No. 86840-27-9) is a multifaceted compound with a wide range of potential applications in chemistry and materials science. Its unique structure and reactivity make it an attractive candidate for various industrial and research purposes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.